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Compound of Interest

Compound Name: Allyl phenyl sulfide

Cat. No.: B1266259

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Allyl Phenyl Sulfide, including its
alternative names, physicochemical properties, detailed experimental protocols for its synthesis
and purification, and key reaction pathways.

Alternative Names and ldentifiers

Allyl phenyl sulfide is known by a variety of synonyms and systematic names in chemical
literature and databases. A comprehensive list is provided below for easy reference.
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Name Type Name

Common Name Allyl phenyl sulfide

IUPAC Name (Allylthio)benzene

Synonyms (2-Propen-1-ylthio)benzene[1]

(Allylsulfanyl)benzene[2]

3-(Phenylthio)prop-1-ene[2][3]

3-(Phenylthio)propene[3][4]

Allyl phenyl thioether[3][4]

Phenyl 2-propenyl sulfide[2]

Phenyl allyl sulfide[2][4]

Phenyl allyl thioether[4]

Sulfide, allyl phenyl[2][4]

CAS Number 5296-64-0[1][4][5]

Molecular Formula CoH10S[1][3][5]

Physicochemical Properties

The following table summarizes the key quantitative physicochemical properties of allyl phenyl
sulfide.
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Property Value

Molecular Weight 150.24 g/mol [1][3][5]
Density 1.024 g/mL at 20 °CJ[3]
Boiling Point 223-225 °C[3]

Melting Point -48 to -46.5 °C[3]

Flash Point >98 °CJ3]

Refractive Index n20/D 1.572

Vapor Pressure 0.309 mmHg at 25 °CJ[3]

Experimental Protocols

This section provides detailed methodologies for the synthesis and purification of allyl phenyl
sulfide.

Synthesis of Allyl Phenyl Sulfide via Thioetherification

This protocol describes the synthesis of allyl phenyl sulfide from thiophenol and allyl bromide.

Materials:

Thiophenol

15% aqueous Sodium Hydroxide (NaOH) solution

Allyl bromide

Diethyl ether

Anhydrous magnesium sulfate (MgSQOa)
Procedure:

e In areaction vessel, heat a mixture of thiophenol and a 15% aqueous NaOH solution to 50
°C with rapid stirring.
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 To this mixture, add allyl bromide dropwise over a period of 5 minutes.

o Continue heating the resulting cloudy mixture for an additional 40 minutes.
 After the reaction is complete, allow the mixture to cool to room temperature.
o Extract the aqueous layer with diethyl ether.

» Wash the combined organic layers with water and then dry over anhydrous magnesium
sulfate.

« Filter the solution to remove the drying agent.

* Remove the diethyl ether by evaporation under reduced pressure to yield the crude allyl
phenyl sulfide.

Purification of Allyl Phenyl Sulfide

The crude product from the synthesis can be purified using the following method.

Materials:

Crude allyl phenyl sulfide

Diethyl ether (Et20)

Aqueous alkali solution (e.g., NaOH)

Water

Anhydrous calcium chloride (CaClz2)

Alcoholic solution of lead(ll) acetate

Procedure:

e Dissolve the crude allyl phenyl sulfide in diethyl ether.

e Wash the ethereal solution with an aqueous alkali solution, followed by water.
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e Dry the washed solution over anhydrous calcium chloride.
o Evaporate the diethyl ether.
o Fractionally distill the residue, preferably under vacuum, to obtain pure allyl phenyl sulfide.

e Quality Control: The purified product should not form a precipitate when mixed with an
alcoholic solution of lead(ll) acetate.[2]

Signaling Pathways and Reaction Mechanisms

While specific biological signaling pathways involving direct interaction with allyl phenyl
sulfide are not extensively documented, its chemical reactivity provides insight into potential
biological interactions, such as those involving redox chemistry with thiols like glutathione.[6] A
key chemical transformation it undergoes is the[1][2]-sigmatropic rearrangement.

Synthesis Workflow of Allyl Phenyl Sulfide

The following diagram illustrates the general workflow for the synthesis of allyl phenyl sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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